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Compound Name:
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methylsuccinate

Cat. No.: B1620083 Get Quote

Diethyl 2-hydroxy-3-methylsuccinate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 2-hydroxy-3-methylsuccinate is a dicarboxylic acid ester with the chemical formula

C9H16O5. As a derivative of succinic acid, a key intermediate in cellular metabolism, this

compound and its analogs are of growing interest in the fields of biochemistry and

pharmaceutical research. This technical guide provides a comprehensive overview of the

chemical properties, synthesis, and potential biological significance of Diethyl 2-hydroxy-3-
methylsuccinate, tailored for professionals in research and drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of Diethyl 2-hydroxy-3-methylsuccinate
are summarized below. These properties are essential for its handling, characterization, and

application in experimental settings.
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Property Value Source

Molecular Formula C9H16O5 PubChem[1]

Molecular Weight 204.22 g/mol PubChem[1]

IUPAC Name
diethyl 2-hydroxy-3-

methylbutanedioate
PubChem[1]

CAS Number 93504-92-8 PubChem[1]

Canonical SMILES
CCOC(=O)C(C)C(C(=O)OCC)

O
PubChem[1]

InChI Key
UNVUFOXAXGOVFT-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3-AA 0.8 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 7 PubChem

Spectroscopic Data
Spectroscopic analysis is critical for the verification of the identity and purity of Diethyl 2-
hydroxy-3-methylsuccinate. While full spectral data often requires access to specialized

databases, the following information has been reported:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are fundamental for

structural elucidation. While a publicly available spectrum for Diethyl 2-hydroxy-3-
methylsuccinate is not readily available, data for a closely related compound, diethyl 2-

hydroxysuccinate, shows characteristic shifts for the ethyl ester and succinate backbone

protons and carbons.[2][3] For Diethyl 2-hydroxy-3-methylsuccinate, one would expect

additional signals corresponding to the methyl group.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. A GC-MS analysis of Diethyl 2-hydroxy-3-methylsuccinate is
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available in the NIST database, indicating a top peak at m/z 131.[1]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify functional groups. The spectrum

for Diethyl 2-hydroxy-3-methylsuccinate is expected to show characteristic absorption

bands for the hydroxyl (-OH) and ester carbonyl (C=O) groups.[1]

Experimental Protocols: Synthesis of Diethyl 2-
hydroxy-3-methylsuccinate
A plausible and detailed synthesis for Diethyl 2-hydroxy-3-methylsuccinate can be adapted

from the established synthesis of structurally similar compounds, such as unnatural diethyl 2-

hydroxysuccinate.[2][3] The following protocol outlines a potential two-step process involving

Fischer esterification followed by a reduction.

Step 1: Fischer Esterification of 2-hydroxy-3-methylsuccinic acid

This initial step involves the conversion of the dicarboxylic acid to its corresponding diethyl

ester.

Materials:

2-hydroxy-3-methylsuccinic acid

Ethanol (absolute)

A strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

Anhydrous sodium sulfate or magnesium sulfate

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Dissolve 2-hydroxy-3-methylsuccinic acid in an excess of absolute ethanol.
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Add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture for several hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether.

Wash the organic layer sequentially with saturated sodium bicarbonate solution, water,

and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude

Diethyl 2-hydroxy-3-methylsuccinate.

Purify the crude product by vacuum distillation or column chromatography.

Step 2: Characterization

The identity and purity of the synthesized Diethyl 2-hydroxy-3-methylsuccinate should be

confirmed using the spectroscopic methods outlined in the previous section (NMR, MS, and

IR).

Synthesis Workflow

Starting Material
Process

Final Product

2-hydroxy-3-methylsuccinic acid Fischer Esterification
(Ethanol, H2SO4 catalyst)

Reacts with Aqueous Workup
(Extraction & Washing)

Proceeds to Purification
(Vacuum Distillation or

Column Chromatography)

Followed by
Diethyl 2-hydroxy-3-methylsuccinateYields
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Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of Diethyl 2-hydroxy-3-methylsuccinate.

Potential Biological and Pharmacological Relevance
While direct studies on the biological activity of Diethyl 2-hydroxy-3-methylsuccinate are

limited, research on related succinate esters provides valuable insights into its potential roles,

particularly in metabolic and cellular signaling contexts.

Insulinotropic Properties of Succinate Esters
Studies have demonstrated that certain esters of succinic acid can act as insulinotropic agents,

stimulating insulin secretion from pancreatic islet cells.[4] This effect is believed to be linked to

their role as nutrients that can be metabolized by the islet cells, thereby increasing biosynthetic

and secretory activities.[4] This suggests that Diethyl 2-hydroxy-3-methylsuccinate could be

a candidate for investigation in the context of type 2 diabetes research.

Role in Cellular Metabolism
The enzyme "diethyl 2-methyl-3-oxosuccinate reductase" has been identified, which catalyzes

the reduction of diethyl 2-methyl-3-oxosuccinate to diethyl (2R,3R)-2-methyl-3-

hydroxysuccinate, a stereoisomer of the title compound.[5] This enzymatic reaction suggests a

potential metabolic pathway where Diethyl 2-hydroxy-3-methylsuccinate or its stereoisomers

could be involved as intermediates. Understanding such metabolic pathways is crucial for drug

development, as interference with these pathways can have significant physiological effects.

Succinate as a Signaling Molecule
Succinate itself is now recognized not only as a metabolic intermediate but also as a signaling

molecule that can influence a variety of cellular processes. It can be released from cells and act

on cell surface receptors, such as SUCNR1 (GPR91), to modulate functions like inflammation

and blood pressure. While it is not yet known if Diethyl 2-hydroxy-3-methylsuccinate can be

hydrolyzed to release succinate and exert such signaling effects, this represents a plausible

avenue for future research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1620083?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9586965/
https://pubmed.ncbi.nlm.nih.gov/9586965/
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diethyl_2-methyl-3-oxosuccinate_reductase
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Succinate Metabolism and
Signaling
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Caption: Potential pathway for Diethyl 2-hydroxy-3-methylsuccinate to influence cellular

signaling.

Conclusion
Diethyl 2-hydroxy-3-methylsuccinate is a compound with a range of interesting chemical

properties and potential, yet underexplored, biological activities. Its structural relationship to

metabolic intermediates and the known insulinotropic effects of related succinate esters make it

a molecule of interest for researchers in drug discovery and development. The experimental
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protocols and data presented in this guide provide a solid foundation for further investigation

into the synthesis, characterization, and biological evaluation of this compound. Future

research should focus on elucidating its specific metabolic roles and its potential as a

modulator of cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1620083?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://iasj.rdd.edu.iq/journals/uploads/2025/04/10/175aad30afb85f506c49e29455bfa521.pdf
https://www.researchgate.net/publication/330222693_Synthesis_of_Unnatural_Diethyl_2-Hydroxysuccinate_From_23-Dihydroxysuccinic_Acid_As_a_Starting_Material_for_Annonine_Building_Blocks
https://pubmed.ncbi.nlm.nih.gov/9586965/
https://pubmed.ncbi.nlm.nih.gov/9586965/
https://en.wikipedia.org/wiki/Diethyl_2-methyl-3-oxosuccinate_reductase
https://www.benchchem.com/product/b1620083#diethyl-2-hydroxy-3-methylsuccinate-chemical-properties
https://www.benchchem.com/product/b1620083#diethyl-2-hydroxy-3-methylsuccinate-chemical-properties
https://www.benchchem.com/product/b1620083#diethyl-2-hydroxy-3-methylsuccinate-chemical-properties
https://www.benchchem.com/product/b1620083#diethyl-2-hydroxy-3-methylsuccinate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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